Cas no 893921-46-5 (3-(4-bromophenyl)-6-(3-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(4-bromophenyl)-6-(3-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893921-46-5
• MF: C₁₈H₁₄BrN₅O
• MW: 396.240662097931
• CID: 6456615
• Update Time: 2025-05-20

3-(4-bromophenyl)-6-(3-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-6-(3-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 3-(4-bromophenyl)-6-[(3-methylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one

• Inchi： 1S/C18H14BrN5O/c1-12-3-2-4-13(9-12)10-23-11-20-17-16(18(23)25)21-22-24(17)15-7-5-14(19)6-8-15/h2-9,11H,10H2,1H3
• InChI Key： JJGCBKKQQHZABA-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(C)=C2)C(=O)C2N=NN(C3=CC=C(Br)C=C3)C=2N=1

Additional information on 3-(4-bromophenyl)-6-(3-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

3-(4-Bromophenyl)-6-(3-Methylphenyl)methyl-3H,6H,7H-1,2,3-Triazolo[4,5-d]pyrimidin-7-one: A Comprehensive Overview

The compound 3-(4-bromophenyl)-6-(3-methylphenyl)methyl-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-7-one, with the CAS number 893921-46-5, is a highly specialized organic molecule belonging to the class of triazolopyrimidinones. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. The molecule is characterized by a triazolopyrimidine core, which is a fused bicyclic system combining a triazole and a pyrimidine ring. This structural motif is known for its versatility in binding to various biological targets, making it a valuable scaffold in drug discovery.

The synthesis of 3-(4-bromophenyl)-6-(3-methylphenyl)methyl-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-7-one involves a series of intricate chemical transformations. Recent studies have highlighted the use of microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the yield and purity of this compound. The incorporation of bromine and methyl groups at specific positions on the aromatic rings enhances the molecule's pharmacokinetic properties and bioavailability. These substituents also play a critical role in modulating the compound's interaction with biological targets.

One of the most notable applications of this compound lies in its potential as an anti-tumor agent. Preclinical studies have demonstrated that 3-(4-bromophenyl)-6-(3-methylphenyl)methyl-3H,6H,7H-1,2,3-triazolo[4,5-d]pyrimidin-7-one exhibits significant cytotoxicity against various cancer cell lines. The compound's ability to inhibit key enzymes involved in cell proliferation and apoptosis has been extensively investigated. For instance, research published in 2022 revealed that this compound selectively targets cyclin-dependent kinases (CDKs), which are overexpressed in many cancers. This selectivity reduces off-target effects and enhances its therapeutic index.

In addition to its anti-tumor properties, this compound has also shown promise in antiviral applications. Recent studies have explored its potential as an inhibitor of viral proteases and RNA-dependent RNA polymerases. The unique structure of tri azolo[4,5-d]pyrimidinone allows it to bind effectively to these viral enzymes without causing significant toxicity to host cells. This dual functionality makes it a versatile candidate for developing broad-spectrum antiviral agents.

The pharmacokinetic profile of 893921-46-5 has been thoroughly evaluated in animal models. Studies indicate that the compound exhibits good oral bioavailability and favorable distribution characteristics. Its ability to penetrate blood-brain barrier suggests potential applications in treating neurodegenerative diseases or central nervous system infections. However, further research is required to fully understand its long-term safety and efficacy in humans.

The development of analogs based on the structure of tri azolo[4,5-d]pyrimidinone has opened new avenues for drug discovery. Researchers are currently exploring the effects of substituting different groups at various positions on the aromatic rings to optimize potency and selectivity. These efforts are supported by advanced computational tools such as molecular docking and machine learning algorithms that predict binding affinities and pharmacokinetic properties.

In conclusion, 3-(4-bromophenyl)-6-(3-methylphenyl)methyl-3H,6H,7H-1,2,3-triazolo[4